Methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate hydrochloride
Overview
Description
Methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate hydrochloride (MAMOC-HCl) is an organic compound with a unique structure, which is of great interest to the scientific community due to its potential to be used in a variety of applications. MAMOC-HCl is a derivative of oxazole, a five-membered heterocyclic aromatic compound, and is a member of the family of oxazole-4-carboxylates. MAMOC-HCl has been used in a variety of scientific research fields, including biochemistry, physiology, and pharmacology, as well as in laboratory experiments.
Scientific Research Applications
Synthesis and Structure Analysis
Research has been conducted on the synthesis and structural analysis of oxazole compounds related to Methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate hydrochloride. For instance, Benoiton, Hudecz, and Chen (2009) synthesized amino-acid conjugates of oxazolone and analyzed their spectroscopic properties (Benoiton, Hudecz, & Chen, 2009). Similarly, Shablykin, Prokopenko, and Brovarets (2016) explored the interaction of 2-aryl-4-(dichloromethylidene)-1,3-oxazol-5(4H)-ones with methyl 2-isocyanoacetate, leading to novel derivatives of methyl 5-amino-4,5'-bi-1,3-oxazole-4'-carboxylate (Shablykin, Prokopenko, & Brovarets, 2016).
Chemical Transformations
Various studies have demonstrated the potential of oxazole derivatives in chemical transformations. Katritzky, Cai, Suzuki, and Singh (2004) showcased the synthesis of oxazolines and thiazolines using N-acylbenzotriazoles under microwave irradiation, which demonstrates a novel application of N-acylbenzotriazoles in the preparation of oxazolines and thiazolines (Katritzky, Cai, Suzuki, & Singh, 2004). Prokopenko, Pil'o, Vasilenko, and Brovarets (2010) synthesized and transformed derivatives of 2-aryl-5-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-oxazole-4-carboxylic acid, indicating the versatility of oxazole compounds in chemical synthesis (Prokopenko, Pil'o, Vasilenko, & Brovarets, 2010).
Photophysical Properties and Luminescence
Research on oxazoles has also extended to their photophysical properties. Shershukov and Krasovitskii (1977) studied the synthesis and luminescence properties of 4-(2-methyl-5-oxazolyl)naphthalic anhydride and its condensation products, highlighting the potential of oxazoles in luminescence applications (Shershukov & Krasovitskii, 1977).
Application in Synthesis of Novel Compounds
The synthesis of novel compounds using oxazole derivatives is another area of interest. Magata et al. (2017) synthesized methyl 2-[1-[(tert-butoxycarbonyl)amino]ethyl]-4-methyloxazole-5-carboxylate, an oxazole subunit positional isomer, showcasing the role of oxazole derivatives in the synthesis of complex molecules (Magata et al., 2017).
Mechanism of Action
Target of Action
The targets of a compound are usually proteins such as enzymes or receptors in the body. The specific targets would depend on the structure of the compound and its chemical properties. For example, compounds with an aminomethyl group (like this one) often interact with proteins through hydrogen bonding or ionic interactions .
properties
IUPAC Name |
methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3.ClH/c1-10-6(9)4-3-11-5(2-7)8-4;/h3H,2,7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZKNPGUOBDFWPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=COC(=N1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1006619-33-5 |
Source
|
| Record name | methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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